Cas no 26650-09-9 (2-(Perfluorohexyl)ethyl Thiocyanate)

• Product Name: 2-(Perfluorohexyl)ethyl Thiocyanate
• CAS No: 26650-09-9
• MF: C₉H₄F₁₃NS
• MW: 405.179006576538
• CID: 272695
• PubChem ID: 11069505
• Update Time: 2025-05-25

2-(Perfluorohexyl)ethyl Thiocyanate Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl ester
• 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl thiocyanate
• LogP
• thiocyani<wbr>
• DTXSID20880240
• 26650-09-9
• NS00011068
• RJSWEHLKQSQEHW-UHFFFAOYSA-N
• Thiocyanic acid, 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl ester
• EC 607-977-8
• SCHEMBL3703689
• 2-(Perfluorohexyl)ethyl thiocyanate
• [(3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl)sulfanyl]carbonitrile
• 2-(Perfluorohexyl)ethyl Thiocyanate

• Inchi： 1S/C9H4F13NS/c10-4(11,1-2-24-3-23)5(12,13)6(14,15)7(16,17)8(18,19)9(20,21)22/h1-2H2
• InChI Key： RJSWEHLKQSQEHW-UHFFFAOYSA-N
• SMILES： S(C#N)CCC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 404.98572
• Monoisotopic Mass: 404.9856864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Density: 1.585
• Boiling Point: 221.253°C at 760 mmHg
• Flash Point: 87.611°C
• Refractive Index: 1.34
• PSA: 23.79

Additional information on 2-(Perfluorohexyl)ethyl Thiocyanate

2-(Perfluorohexyl)ethyl Thiocyanate (CAS No. 26650-09-9): A Comprehensive Overview

The compound 2-(Perfluorohexyl)ethyl Thiocyanate, identified by the CAS registry number 26650-09-9, is a specialized chemical entity with unique properties that make it valuable in various scientific and industrial applications. This compound belongs to the class of thiocyanates, which are derivatives of thiocyanic acid (HSCN). The presence of the perfluorohexyl group in its structure introduces distinct characteristics, such as enhanced thermal stability and chemical resistance, which are highly desirable in advanced materials and chemical processes.

Recent studies have highlighted the potential of 2-(Perfluorohexyl)ethyl Thiocyanate in the field of materials science, particularly in the development of high-performance polymers and coatings. The perfluorinated chain contributes to the compound's ability to form robust polymer networks with excellent barrier properties against environmental factors such as moisture, oxygen, and chemicals. These attributes make it a promising candidate for applications in aerospace, electronics, and automotive industries, where durability and resistance to harsh conditions are critical.

In addition to its structural advantages, 2-(Perfluorohexyl)ethyl Thiocyanate has been explored for its role in catalytic processes. Researchers have demonstrated that this compound can act as an effective catalyst in certain organic reactions, facilitating the synthesis of complex molecules with high efficiency. Its ability to stabilize reactive intermediates has opened new avenues in drug discovery and fine chemical production.

The synthesis of 2-(Perfluorohexyl)ethyl Thiocyanate involves a multi-step process that typically begins with the preparation of the perfluorohexyl group. This is followed by a nucleophilic substitution reaction with an appropriate thiocyanate precursor. The reaction conditions are carefully optimized to ensure high yield and purity, as impurities can significantly affect the compound's performance in downstream applications.

From an environmental perspective, understanding the fate and transport of 2-(Perfluorohexyl)ethyl Thiocyanate in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits limited bioaccumulation potential due to its high molecular weight and strong carbon-fluorine bonds. However, further research is needed to fully characterize its environmental behavior and develop strategies for safe handling and disposal.

In conclusion, 2-(Perfluorohexyl)ethyl Thiocyanate (CAS No. 26650-09-9) stands out as a versatile chemical entity with significant potential across multiple disciplines. Its unique combination of properties, coupled with ongoing advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and technologies. As research continues to uncover new possibilities for this compound, its role in shaping modern industries is expected to grow even further.